(3-Amino-4-((4-chlorophenyl)sulfonyl)-5-((2-methoxyphenyl)amino)thiophen-2-yl)(2,4-dimethylphenyl)methanone

• IUPAC Name: [3-amino-4-(4-chlorophenyl)sulfonyl-5-(2-methoxyanilino)thiophen-2-yl]-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C26H23ClN2O4S2/c1-15-8-13-19(16(2)14-15)23(30)24-22(28)25(35(31,32)18-11-9-17(27)10-12-18)26(34-24)29-20-6-4-5-7-21(20)33-3/h4-14,29H,28H2,1-3H3
• InChI Key: GQWXUGQXOMAWJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=C(C(=C(S2)NC3=CC=CC=C3OC)S(=O)(=O)C4=CC=C(C=C4)Cl)N)C
• Molecular Formula: C26H23ClN2O4S2
• Molecular Weight: 527.1 g/mol
• CAS No.: 1115548-51-0

Description

(3-Amino-4-((4-chlorophenyl)sulfonyl)-5-((2-methoxyphenyl)amino)thiophen-2-yl)(2,4-dimethylphenyl)methanone is a useful research compound. Its molecular formula is C26H23ClN2O4S2 and its molecular weight is 527.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with similar structural components have been synthesized and characterized through various techniques, including UV, IR, 1H and 13C NMR, and high-resolution mass spectrometry. These methods have been utilized to analyze the compounds' structural optimizations and theoretical vibrational spectra using density functional theory (DFT) calculations. Such studies help in understanding the equilibrium geometry, bonding features, and harmonic vibrational wave numbers, contributing to the broader understanding of these compounds' chemical properties (Shahana & Yardily, 2020).

Biological Activities

The biological activities of related compounds, such as their antibacterial and anticancer properties, have been evaluated through molecular docking studies and bioassays. For instance, certain compounds have been found to exhibit favorable herbicidal and insecticidal activities, highlighting their potential use in developing new pesticides or antimicrobial agents (Wang et al., 2015). Another study demonstrated the anticancer activity of a thiophene heterocyclic compound against human colon cancer cells, indicating the potential of such compounds in cancer treatment research (Liao et al., 2017).

Material Science Applications

In material science, related compounds have been investigated for their potential applications in creating new materials. For example, studies on poly(arylene ether sulfone) anion exchange membranes with pendant groups derived from similar compounds have shown promising results for use in fuel cells and other electrochemical devices, demonstrating high conductivity and stability under alkaline conditions (Shi et al., 2017).